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Compound of Interest

Compound Name: 1-Phenylisoquinoline

Cat. No.: B189431

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the Chemical Abstracts Service
(CAS) number and a detailed safety profile for 1-phenylisoquinoline. The data presented is
intended to support researchers, scientists, and professionals in drug development in the safe
handling and application of this compound.

Chemical Identification and Physical Properties

1-Phenylisoquinoline is an organic compound with the molecular formula C15H11N.[1][2][3] It
is recognized in chemical databases by the CAS Number: 3297-72-1.[2][3][4][5] The compound
typically presents as a powder or crystal with a color ranging from white to orange to green.[2]

The following table summarizes the key physical and chemical properties of 1-
phenylisoquinoline.
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Property Value Source(s)
CAS Number 3297-72-1 [21[3][41[5]
Molecular Formula C15H11N [11[2][3]
Molecular Weight 205.25 g/mol [11[2]
Melting Point 90-98 °C [2][5]
Boiling Point 130 °C @ 10 mmHg [5]

Flash Point Not applicable / 152.2°C [21[41[5]
Form Powder [2]

GHS Hazard and Safety Information

1-Phenylisoquinoline is classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals. The primary hazards are
associated with acute oral toxicity, skin irritation, serious eye damage, and respiratory irritation.

[1]14]

GHS Classification and Labelling

The following table outlines the GHS hazard classification for 1-phenylisoquinoline.
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Hazard Class Category GHS Pictogram(s) Signal Word
Acute Toxicity, Oral 4 alt text Danger / Warning
Skin L, _

_ o 2 lalt text Danger / Warning
Corrosion/Irritation
Serious Eye r,

o 1 lualt text Danger

Damage/Eye Irritation
Specific Target Organ
Toxicity (Single
Exposure); 3 alt text Danger / Warning

Respiratory Tract

Irritation

Note: There are some discrepancies in the signal word reported across different sources, with
both "Danger” and "Warning" being cited.[1][2][4][6]

Hazard and Precautionary Statements

The following tables list the GHS hazard (H) and precautionary (P) statements associated with

1-phenylisoquinoline.

Hazard Statements

Code Statement

H302 Harmful if swallowed.[1][2][4]

H315 Causes skin irritation.[1][2][4]

H318 Causes serious eye damage.[1][2][4]
H319 Causes serious eye irritation.

H335 May cause respiratory irritation.[1][2][4]

Precautionary Statements
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Code Statement
Prevention
Avoid breathing
P261 _
dust/fume/gas/mist/vapours/spray.[1][6][7]
P264 Wash skin thoroughly after handling.[1][6]
Do not eat, drink or smoke when using this
P270
product.[6][7]
Use only outdoors or in a well-ventilated area.[6]
pP271
[7]
280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.[2][6][7]
Response

P301 + P312 + P330

IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell. Rinse mouth.

[2]

P302 + P352

IF ON SKIN: Wash with plenty of water.[2]

P304 + P340

IF INHALED: Remove person to fresh air and
keep comfortable for breathing.[6][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

Immediately call a POISON CENTER or

P310 -
doctor/physician.[2][4]
Storage
Store in a well-ventilated place. Keep container
P403 + P233 )
tightly closed.[6][7]
P405 Store locked up.[6][7]
Disposal
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Dispose of contents/container to an appropriate
P501 treatment and disposal facility in accordance

with applicable laws and regulations...[6][7]

Experimental Protocols and Safe Handling

While specific experimental protocols for the determination of the toxicological data presented
are not publicly available, standardized OECD guidelines are typically followed for such
assessments. The following represents a generalized protocol for the safe handling of 1-
phenylisoquinoline in a laboratory setting.

General Laboratory Safe Handling Protocol

» Engineering Controls: All work with 1-phenylisoquinoline should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[6]

» Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[6]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin
contact.[6]

o Body Protection: A lab coat or chemical-resistant apron should be worn.[6]

e Hygiene Measures:

o

Avoid inhalation of dust.[6]

o

Avoid contact with skin and eyes.[5]

(¢]

Do not eat, drink, or smoke in the laboratory.[6]

[¢]

Wash hands thoroughly after handling.[6]

e Spill and Waste Disposal:
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o In case of a spill, avoid generating dust. Use an absorbent material to clean the spill and
place it in a sealed container for disposal.

o Dispose of waste in accordance with local, state, and federal regulations.[6]

Visualizations
Logical Relationship of GHS Hazards

The following diagram illustrates the logical relationship between the physical state of 1-
phenylisoquinoline and its associated GHS hazards.

(Exposure Routes\ 4 GHS Hazards )

H302: Harmful if swallowed

/

Skin Contact {H315: Causes skin irritationj
Ly
H318: Causes serious eye damage

H335: May cause respiratory irritation
J

Click to download full resolution via product page

1-Phenylisoquinoline
(Solid/Powder)

can lead to

Caption: GHS Hazard Pathways for 1-Phenylisoquinoline.

Experimental Workflow for Safe Handling
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The diagram below outlines a standard workflow for the safe handling of 1-phenylisoquinoline
in a research environment.

Start: Require Use of
1-Phenylisoquinoline

1. Risk Assessment
- Review SDS
- Identify Hazards

2. Select & Don PPE
- Safety Goggles
- Gloves
- Lab Coat

3. Prepare Work Area
- Use Chemical Fume Hood

4. Weigh & Handle Compound

5. Decontaminate & Clean
- Clean Glassware
- Wipe Surfaces

6. Waste Disposal
- Segregate Hazardous Waste

End: Procedure Complete
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Caption: Safe Handling Workflow for 1-Phenylisoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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